4-(3-fluorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-(3-fluorophenyl)-3-phenyltriazol-4-amine
• InChI: InChI=1S/C14H11FN4/c15-11-6-4-5-10(9-11)13-14(16)19(18-17-13)12-7-2-1-3-8-12/h1-9H,16H2
• InChI Key: SAFWDWFUMSNPKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(N=N2)C3=CC(=CC=C3)F)N
• Molecular Formula: C14H11FN4
• Molecular Weight: 254.26 g/mol

Description

The compound “4-(3-fluorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine” is a complex organic molecule that contains several functional groups. It has a 1,2,3-triazole ring, which is a five-membered ring containing two nitrogen atoms and three carbon atoms. The triazole ring is substituted with a phenyl group, an amine group, and a 3-fluorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,3-triazole ring, the phenyl ring, the 3-fluorophenyl ring, and the amine group. The presence of these functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the 1,2,3-triazole ring, the phenyl ring, the 3-fluorophenyl ring, and the amine group. The 1,2,3-triazole ring is generally stable but can participate in various reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase the compound’s stability and affect its polarity.

Scientific Research Applications

Antibacterial and Antifungal Activity

The compound 4-(3-fluorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine has been investigated for its antibacterial and antifungal properties. Researchers synthesized derivatives of this compound by reacting it with various benzaldehydes. .

Conclusion

The compound 4-(3-fluorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine shows promise in antimicrobial research. Its derivatives exhibit antibacterial and antifungal activities, but further investigations are necessary to optimize their efficacy and safety. Molecular docking studies provide insights into potential drug-target interactions. .

Safety and Hazards

As with any chemical compound, handling “4-(3-fluorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine” would require appropriate safety measures. It’s important to avoid inhalation, ingestion, or direct contact with the skin or eyes.

Future Directions

The study of “4-(3-fluorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine” and similar compounds could be a promising area of research, given the wide range of biological activities exhibited by 1,2,3-triazole derivatives.